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2-N-[(4-Methoxyphenyl)-diphenylmethyl]-4,6’-O-dibenzyl ent-Entecavir 2-N-[(4-Methoxyphenyl)-diphenylmethyl]-4,6’-O-dibenzyl ent-Entecavir
Brand Name: Vulcanchem
CAS No.: 1354695-79-6
VCID: VC0122698
InChI: InChI=1S/C53H49N5O4/c1-38-46(36-60-33-39-18-8-3-9-19-39)48(61-34-40-20-10-4-11-21-40)32-47(38)58-37-54-49-50(58)55-52(56-51(49)62-35-41-22-12-5-13-23-41)57-53(42-24-14-6-15-25-42,43-26-16-7-17-27-43)44-28-30-45(59-2)31-29-44/h3-31,37,46-48H,1,32-36H2,2H3,(H,55,56,57)/t46-,47-,48-/m1/s1
SMILES: COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)NC4=NC5=C(C(=N4)OCC6=CC=CC=C6)N=CN5C7CC(C(C7=C)COCC8=CC=CC=C8)OCC9=CC=CC=C9
Molecular Formula: C₅₃H₄₉N₅O₄
Molecular Weight: 819.99

2-N-[(4-Methoxyphenyl)-diphenylmethyl]-4,6’-O-dibenzyl ent-Entecavir

CAS No.: 1354695-79-6

Reference Standards

VCID: VC0122698

Molecular Formula: C₅₃H₄₉N₅O₄

Molecular Weight: 819.99

2-N-[(4-Methoxyphenyl)-diphenylmethyl]-4,6’-O-dibenzyl ent-Entecavir - 1354695-79-6

CAS No. 1354695-79-6
Product Name 2-N-[(4-Methoxyphenyl)-diphenylmethyl]-4,6’-O-dibenzyl ent-Entecavir
Molecular Formula C₅₃H₄₉N₅O₄
Molecular Weight 819.99
IUPAC Name N-[(4-methoxyphenyl)-diphenylmethyl]-9-[(1R,3S,4R)-2-methylidene-4-phenylmethoxy-3-(phenylmethoxymethyl)cyclopentyl]-6-phenylmethoxypurin-2-amine
Standard InChI InChI=1S/C53H49N5O4/c1-38-46(36-60-33-39-18-8-3-9-19-39)48(61-34-40-20-10-4-11-21-40)32-47(38)58-37-54-49-50(58)55-52(56-51(49)62-35-41-22-12-5-13-23-41)57-53(42-24-14-6-15-25-42,43-26-16-7-17-27-43)44-28-30-45(59-2)31-29-44/h3-31,37,46-48H,1,32-36H2,2H3,(H,55,56,57)/t46-,47-,48-/m1/s1
SMILES COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)NC4=NC5=C(C(=N4)OCC6=CC=CC=C6)N=CN5C7CC(C(C7=C)COCC8=CC=CC=C8)OCC9=CC=CC=C9
Synonyms N-[(4-Methoxyphenyl)diphenylmethyl]-9-[(1R,3S,4R)-2-methylene-4-(phenylmethoxy)-3-[(phenylmethoxy)methyl]cyclopentyl]-6-(phenylmethoxy)-9H-purin-2-amine
PubChem Compound 99651425
Last Modified Nov 11 2021
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